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Compound of Interest

Compound Name: Ono-LB457

Cat. No.: B1215350

Get Quote

Introduction & Mechanistic Overview
ONO-LB457 (widely recognized in literature as ONO-4057) is a highly potent, orally active competitive

antagonist of the Leukotriene B4 (LTB4) receptors, exhibiting an IC50 of 0.7 ± 0.3 μM[1]. LTB4 is a critical

lipid mediator of inflammation, responsible for driving neutrophil chemotaxis, aggregation, and

degranulation at sites of tissue injury.

From a mechanistic perspective, ONO-LB457 operates by competitively binding to the BLT1 and BLT2

receptors on the surface of polymorphonuclear leukocytes (PMNs) and macrophages. By occupying these

receptors, the drug halts downstream intracellular calcium mobilization and kinase activation cascades[2].

This targeted blockade effectively blunts neutrophil-mediated tissue damage, making it an invaluable

pharmacological tool for in vivo rat models studying ischemia-reperfusion injury, allograft rejection, and

glomerulonephritis[3][4][5].
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Mechanism of ONO-LB457 inhibiting LTB4-mediated neutrophil activation.

Formulation and Reconstitution Guidelines
The chemical structure of ONO-LB457 (Molecular Weight: 470.55 g/mol ) features a valeric acid moiety[1].

This structural characteristic dictates its solubility profile and necessitates specific vehicle choices

depending on the required dosing concentration.

High-Concentration Dosing (e.g., 30 mg/mL): The compound must be dissolved in a basic vehicle,

strictly utilizing 7% NaHCO₃[3][4]. The alkaline environment deprotonates the carboxylic acid, forming a

highly soluble sodium salt. This is critical for oral and subcutaneous routes where injection volumes must

be minimized to adhere to animal welfare guidelines.

Low-Concentration Dosing: For lower concentrations, Phosphate-Buffered Saline (PBS, pH 7.4) can be

utilized[2]. However, the solution must be prepared immediately before use to prevent gradual

precipitation.

Self-Validating Checkpoint: Always visually inspect the formulated solution prior to administration. A

completely clear solution indicates successful salt formation. Any turbidity or particulate matter indicates

incomplete dissolution, which will lead to erratic pharmacokinetics and invalid experimental data. If turbidity

is observed, gentle vortexing and slight pH adjustment are required.
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Quantitative Summary of Dosages in Rat Models
To facilitate experimental design, the following table synthesizes field-proven dosing regimens across

various rat models:

Disease Model
Route of
Administration

Dosage Vehicle Reference

Hepatic Allografting
Subcutaneous

(s.c.)
30 mg/kg/day 7% NaHCO₃ Tanaka et al.[3]

Liver Ischemia-

Reperfusion
Oral (p.o.) 100 mg/kg NaHCO₃ Uchida et al.[4]

Anti-Thy-1 Nephritis Intraperitoneal (i.p.)
100 – 300

mg/kg/day
PBS (pH 7.4) Kawasaki et al.[2]

Acute Renal

Ischemia

Subcutaneous

(s.c.)
300 mg/kg Vehicle Noiri et al.[5]

LPS-Induced Lung

Injury
Intravenous (i.v.) 10 mg/kg Saline Utsunomiya et al.[6]

Detailed Experimental Protocols
Protocol A: Oral Administration for Liver Ischemia-Reperfusion
Injury
Objective: Prevent neutrophil-mediated hepatic injury post-ischemia[4].

Preparation: Dissolve ONO-LB457 in NaHCO₃ to achieve a concentration of 30 mg/mL.

Dosing: Administer 100 mg/kg via oral gavage. For a standard 250g Lewis rat, administer ~0.83 mL of

the solution.

Timing (Critical Causality): Administer exactly 1 hour prior to clamping the portal triad. Oral absorption of

ONO-LB457 peaks within this timeframe, ensuring that BLT receptors are fully saturated before the

ischemic insult triggers the massive release of LTB4 upon reperfusion[4].

Validation Checkpoint: Monitor post-reperfusion serum aspartate aminotransferase (AST) levels at 24

hours. A statistically significant reduction compared to vehicle-treated controls validates the successful

blockade of LTB4-mediated neutrophil infiltration.
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Protocol B: Subcutaneous Administration for Hepatic
Allografting
Objective: Suppress allograft rejection and prolong survival in donor-recipient models (e.g., ACI to LEW

rats)[3].

Preparation: Formulate ONO-LB457 in 7% NaHCO₃.

Dosing: Administer 30 mg/kg/day subcutaneously into the loose skin over the flank.

Timing (Critical Causality): Begin administration immediately post-transplantation and continue daily.

Subcutaneous depots provide a slower, sustained release compared to intravenous routes, maintaining

the steady-state plasma concentrations necessary for long-term immunosuppression[3].

Validation Checkpoint: Perform histological analysis of grafts on day 7. A milder degree of hepatocyte

necrosis compared to the control group confirms the localized immunosuppressive efficacy of the

compound.

Protocol C: Intraperitoneal Administration for Anti-Thy-1
Nephritis
Objective: Inhibit mesangioproliferative changes in complement-mediated nephritis[2].

Preparation: Dissolve ONO-LB457 in PBS (pH 7.4) immediately prior to use.

Dosing: Administer 100 to 300 mg/kg/day intraperitoneally.

Timing (Critical Causality): Initiate dosing 3 days prior to anti-Thy-1 antibody (OX7) injection and

continue until day 14 post-injection. Pre-treatment ensures that the renal microenvironment is pre-

conditioned and LTB4 receptors on resident macrophages are blocked before the complement-mediated

injury is initiated[2].

Validation Checkpoint: Collect 24-hour urine samples at days 3, 7, and 14 post-induction. A measurable

reduction in urinary protein excretion confirms the functional efficacy of the receptor blockade.

Experimental Workflow Diagram
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Generalized experimental workflow for in vivo ONO-LB457 administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215350/docs#application-note-formulation-dosage-and-
administration-of-ono-lb457-in-rat-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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